2-(2-methylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide

• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 2-(2-methylphenoxy)-N-[3-(morpholine-4-carbonyl)phenyl]propanamide
• InChI: InChI=1S/C21H24N2O4/c1-15-6-3-4-9-19(15)27-16(2)20(24)22-18-8-5-7-17(14-18)21(25)23-10-12-26-13-11-23/h3-9,14,16H,10-13H2,1-2H3,(H,22,24)
• InChI Key: QXZFDWFSRPLOLU-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OC(C)C(=O)NC2=CC=CC(=C2)C(=O)N3CCOCC3

Description

2-(2-methylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide, also known as MPCC, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. MPCC is a white crystalline powder that is soluble in organic solvents and is commonly used as a reagent in laboratory experiments.

Mechanism of Action

The mechanism of action of 2-(2-methylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide involves the inhibition of certain enzymes and receptors in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase, enzymes that are involved in the production of inflammatory mediators. 2-(2-methylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide has also been found to bind to the cannabinoid receptor CB2, which is involved in the regulation of immune function.
Biochemical and Physiological Effects:
2-(2-methylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide has been found to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. 2-(2-methylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide has also been found to inhibit the growth of cancer cells in vitro and in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-methylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide in laboratory experiments is its high purity and stability. 2-(2-methylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using 2-(2-methylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide is its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-(2-methylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide. One area of interest is the development of new drugs based on the structure of 2-(2-methylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide that could be used to treat diseases such as cancer and inflammation. Another area of interest is the development of new imaging agents based on 2-(2-methylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide that could be used to diagnose and monitor diseases. Additionally, further research is needed to fully understand the mechanism of action of 2-(2-methylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide and its potential applications in various fields.

Synthesis Methods

The synthesis of 2-(2-methylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide involves the reaction of 2-methylphenol with 3-(4-morpholinylcarbonyl)benzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain the final compound.

Scientific Research Applications

2-(2-methylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide has been studied for its potential use as a drug in the treatment of various diseases. It has been found to have anti-inflammatory, analgesic, and antitumor properties. 2-(2-methylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide has also been studied for its potential use as a diagnostic tool in medical imaging.